Cas no 1226148-39-5 ((2-Chloro-1-cyclopropylethyl)benzene)

• Product Name: (2-Chloro-1-cyclopropylethyl)benzene
• CAS No: 1226148-39-5
• MF: C₁₁H₁₃Cl
• MW: 180.673922300339
• CID: 5282010
• Update Time: 2025-08-05

(2-Chloro-1-cyclopropylethyl)benzene Chemical and Physical Properties

Names and Identifiers

• (2-chloro-1-cyclopropylethyl)benzene
• Benzene, (2-chloro-1-cyclopropylethyl)-
• (2-Chloro-1-cyclopropylethyl)benzene

• Inchi： 1S/C11H13Cl/c12-8-11(10-6-7-10)9-4-2-1-3-5-9/h1-5,10-11H,6-8H2
• InChI Key： ILRVOTFRIKSMOM-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on (2-Chloro-1-cyclopropylethyl)benzene

Recent Advances in the Study of (2-Chloro-1-cyclopropylethyl)benzene (CAS: 1226148-39-5) in Chemical Biology and Pharmaceutical Research

(2-Chloro-1-cyclopropylethyl)benzene (CAS: 1226148-39-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropyl and chloro-substituted benzene structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have explored its synthesis, reactivity, and biological activities, making it a subject of growing interest among researchers.

One of the key areas of research involving (2-Chloro-1-cyclopropylethyl)benzene is its role as a building block in the synthesis of more complex molecules. The cyclopropyl group, known for its strained ring structure, can impart unique conformational and electronic properties to the resulting compounds. This has led to its use in the development of novel pharmaceuticals, particularly in the design of enzyme inhibitors and receptor modulators. Recent publications have highlighted its utility in the synthesis of potential therapeutic agents targeting diseases such as cancer and infectious diseases.

In addition to its synthetic applications, (2-Chloro-1-cyclopropylethyl)benzene has been investigated for its direct biological effects. Studies have demonstrated that this compound exhibits moderate activity against certain bacterial and fungal strains, suggesting its potential as an antimicrobial agent. Furthermore, its interaction with specific cellular targets, such as enzymes involved in inflammatory pathways, has been explored, providing insights into its mechanism of action and potential therapeutic benefits.

The latest research on (2-Chloro-1-cyclopropylethyl)benzene also includes advancements in its synthetic methodologies. Recent publications have reported improved protocols for its preparation, focusing on higher yields, reduced byproducts, and greener synthetic routes. These developments are critical for scaling up production and ensuring the compound's availability for further biological and pharmacological studies.

Looking ahead, the potential applications of (2-Chloro-1-cyclopropylethyl)benzene in drug discovery and chemical biology are vast. Ongoing research aims to explore its derivatives and analogs, with the goal of identifying compounds with enhanced biological activity and selectivity. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the therapeutic potential of this intriguing molecule.

In conclusion, (2-Chloro-1-cyclopropylethyl)benzene (CAS: 1226148-39-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for further investigation. As research continues to uncover its potential, this compound may play a pivotal role in the development of new therapeutic agents and chemical tools.